Cas no 659722-44-8 (1-Tridecanamine, N-(2-ethylhexyl)-)

• Product Name: 1-Tridecanamine, N-(2-ethylhexyl)-
• CAS No: 659722-44-8
• MF: C₂₁H₄₅N
• MW: 311.588706731796
• CID: 397045
• PubChem ID: 71375292
• Update Time: 2025-04-19

1-Tridecanamine, N-(2-ethylhexyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Tridecanamine, N-(2-ethylhexyl)-
• N-(2-ethylhexyl)tridecan-1-amine
• DTXSID20798038
• SCHEMBL2949453
• 659722-44-8

• Inchi： 1S/C21H45N/c1-4-7-9-10-11-12-13-14-15-16-17-19-22-20-21(6-3)18-8-5-2/h21-22H,4-20H2,1-3H3
• InChI Key： BUENGNLRZFMAFO-UHFFFAOYSA-N
• SMILES： N(CCCCCCCCCCCCC)CC(CC)CCCC

Computed Properties

• Exact Mass: 311.35545
• Monoisotopic Mass: 311.355200440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03